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Cat. No.: B15622392 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Meldrum's acid-13C3 (2,2-Dimethyl-1,3-

dioxane-4,6-dione-13C3), a stable isotope-labeled compound with significant applications in

chemical synthesis and metabolic research. This document is intended for researchers,

scientists, and professionals in drug development and related fields, offering detailed

information on its properties, synthesis, and experimental applications.

Introduction
Meldrum's acid, first synthesized in 1908, is a versatile organic compound widely recognized

for the high acidity of its methylene protons and its utility as a potent acylating agent.[1][2] The

isotopically labeled variant, Meldrum's acid-13C3, incorporates three carbon-13 atoms in the

core structure, making it an invaluable tool for tracer studies in metabolic pathway analysis and

as a building block for the synthesis of complex, isotopically labeled molecules. Its primary

application lies in its use as a stable isotope tracer to elucidate biosynthetic pathways,

particularly in the study of polyketides and other natural products.[1]

Properties of Meldrum's Acid-13C3
The physical and chemical properties of Meldrum's acid-13C3 are largely comparable to its

unlabeled counterpart. The key difference lies in its molecular weight due to the presence of

three ¹³C isotopes.
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Property Value Citation(s)

Synonyms

2,2-Dimethyl-1,3-dioxane-4,6-

dione-13C3, Isopropylidene

malonate-13C3

[1]

Molecular Formula ¹³C₃C₃H₈O₄

Molecular Weight 147.11 g/mol (calculated)

Appearance White to beige crystalline solid [2]

Melting Point 94-95 °C (decomposes) [2]

Solubility

Soluble in water and polar

organic solvents like acetone

and ethanol

[2]

Acidity (pKa) 4.97 [2]

Synthesis of Meldrum's Acid-13C3
The synthesis of Meldrum's acid-13C3 is analogous to the established procedure for the

unlabeled compound, involving the condensation of isotopically labeled malonic acid with

acetone.[3] The key starting material is Malonic acid-13C3.

Experimental Protocol: Synthesis of Meldrum's Acid-
13C3
Materials:

Malonic acid-13C3

Acetone (anhydrous)

Acetic anhydride

Sulfuric acid (concentrated)

Dichloromethane (anhydrous)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8891042/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12094128/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12094128/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12094128/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12094128/
https://www.benchchem.com/product/b15622392?utm_src=pdf-body
https://www.benchchem.com/product/b15622392?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10357758/
https://www.benchchem.com/product/b15622392?utm_src=pdf-body
https://www.benchchem.com/product/b15622392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pyridine (anhydrous)

Ice bath

Magnetic stirrer and stir bar

Round-bottom flask

Dropping funnel

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve

Malonic acid-13C3 in anhydrous acetone.

Cool the mixture in an ice bath.

Slowly add concentrated sulfuric acid as a catalyst to the cooled mixture with continuous

stirring.

From the dropping funnel, add acetic anhydride dropwise to the reaction mixture over a

period of 30-60 minutes, maintaining the temperature below 10 °C.

After the addition is complete, allow the reaction mixture to stir at room temperature for 2-3

hours.

Pour the reaction mixture into ice-cold water to precipitate the product.

Collect the crude Meldrum's acid-13C3 by vacuum filtration and wash with cold water.

Recrystallize the crude product from a suitable solvent system, such as acetone/hexane or

water, to obtain pure, crystalline Meldrum's acid-13C3.[4]

Dry the purified product under vacuum.
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Meldrum's acid and its derivatives are crucial intermediates in organic synthesis.[5][6] They

serve as precursors for a wide array of compounds, including carboxylic acids, esters, ketones,

and various heterocyclic systems.[5][7] The isotopically labeled form, Meldrum's acid-13C3, is

particularly valuable for:

Metabolic Flux Analysis: As a tracer, it allows for the quantitative study of metabolic

pathways. By introducing Meldrum's acid-13C3 into a biological system, researchers can

track the incorporation of the ¹³C label into downstream metabolites, providing insights into

the activity of various biosynthetic routes.

Natural Product Biosynthesis Studies: It is instrumental in elucidating the biosynthetic

pathways of complex natural products, such as polyketides.[1]

Drug Discovery and Development: Labeled compounds are essential in drug metabolism

and pharmacokinetic (DMPK) studies to understand the fate of a drug candidate in a

biological system.

Experimental Workflow and Pathway Analysis
The primary utility of Meldrum's acid-13C3 in a research setting is as a precursor for

generating other labeled molecules to probe biological pathways. A typical workflow involves its

synthesis, followed by its use to create a labeled downstream product, which is then introduced

into a biological system to trace its metabolic fate.

Synthesis of an Acyl-Meldrum's Acid Intermediate
A common reaction of Meldrum's acid is its acylation to form an acyl-Meldrum's acid, a versatile

intermediate.[4]
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Synthesis of Acyl-[13C3]-Meldrum's Acid

Meldrum's Acid-13C3

Acylation Reaction

Acyl Chloride Pyridine (Base)

Acyl-[13C3]-Meldrum's Acid
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Workflow for Biosynthetic Pathway Elucidation

Synthesize Labeled Precursor
(from Acyl-[13C3]-Meldrum's Acid)

Introduce Labeled Precursor
to Cell Culture

Incubate under
Controlled Conditions

Extract Metabolites

LC-MS/MS Analysis NMR Spectroscopy

Data Analysis and
Pathway Mapping

Elucidated Biosynthetic Pathway

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8891042/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8891042/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12094128/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12094128/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10357758/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10357758/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10357758/
https://www.researchgate.net/publication/229667577_Meldrum's_Acid_in_Multicomponent_Reactions_Applications_to_Combinatorial_and_Diversity-Oriented_Synthesis
https://bioconjugation.bocsci.com/services/stable-isotope-labeling-of-natural-products.html
https://www.researchgate.net/publication/281332367_Application_of_isotope_labeling_experiments_and_13C_flux_analysis_to_enable_rational_pathway_engineering
https://pmc.ncbi.nlm.nih.gov/articles/PMC7696456/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7696456/
https://www.benchchem.com/product/b15622392#what-is-meldrum-s-acid-13c3-and-its-properties
https://www.benchchem.com/product/b15622392#what-is-meldrum-s-acid-13c3-and-its-properties
https://www.benchchem.com/product/b15622392#what-is-meldrum-s-acid-13c3-and-its-properties
https://www.benchchem.com/product/b15622392#what-is-meldrum-s-acid-13c3-and-its-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15622392?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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